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Cat. No.: B1580650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Chloroacetanilide (NCA) and its isomers are halogenated aromatic amides that serve as

important intermediates in organic synthesis, particularly in the pharmaceutical and

agrochemical industries. Their reactivity, influenced by the position of the chlorine atom on the

phenyl ring or on the nitrogen atom of the amide group, makes them versatile building blocks

for more complex molecules. This technical guide provides a comprehensive overview of the

core physicochemical properties of N-Chloroacetanilide, detailed experimental protocols for

its synthesis and characterization, and visualizations of key chemical transformations.

Physicochemical Properties
The physicochemical properties of chloroacetanilide isomers vary significantly depending on

the position of the chlorine atom. The following tables summarize key quantitative data for N-
chloroacetanilide and the ortho-, meta-, and para-isomers of chloroacetanilide.

Table 1: General Physicochemical Properties
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Property
N-
Chloroacetanil
ide

2-
Chloroacetanil
ide

3-
Chloroacetanil
ide

4-
Chloroacetanil
ide

Molecular

Formula
C₈H₈ClNO C₈H₈ClNO C₈H₈ClNO C₈H₈ClNO

Molecular Weight 169.61 g/mol [1] 169.61 g/mol [2] 169.61 g/mol 169.61 g/mol [3]

Appearance
White to off-white

crystalline solid

Light beige

solid[2]

White to off-white

crystalline

powder

White to off-white

crystalline

solid[4][5]

CAS Number 579-11-3[1][6] 533-17-5 588-07-8 539-03-7[4]

Table 2: Thermal Properties

Property
N-
Chloroacetanil
ide

2-
Chloroacetanil
ide

3-
Chloroacetanil
ide

4-
Chloroacetanil
ide

Melting Point 92 °C[6] 86-88 °C 77-78 °C 176-181 °C[7]

Boiling Point
234.2 °C

(Predicted)[6]
- - 333 °C[3][8]

Flash Point - - - 156.4 °C[8]

Table 3: Solubility Data
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Solvent
N-
Chloroacetanil
ide

2-
Chloroacetanil
ide

3-
Chloroacetanil
ide

4-
Chloroacetanil
ide

Water
Limited

solubility[9]

Practically

insoluble
Limited solubility

Sparingly

soluble[5]

Ethanol Soluble[9] - Readily soluble Soluble[4]

Acetone Soluble[9] - - Soluble[4]

Benzene - -
Readily

soluble[10]

Slightly

soluble[10]

Carbon Disulfide - -
Readily

soluble[10]

Readily

soluble[10]

Carbon

Tetrachloride
- - -

Slightly

soluble[10]

Ligroin - -
Very slightly

soluble[10]
-

Dioxane - - -
50 mg/mL (hot)

[5]

Table 4: Spectroscopic Data

Spectrum
N-
Chloroacetanil
ide

2-
Chloroacetanil
ide

3-
Chloroacetanil
ide

4-
Chloroacetanil
ide

UV (λmax in 95%

Ethanol)
- 240 nm[10] 245 nm[10] 249 nm[10]

¹H NMR Available Available Available Available[11]

IR Available Available - Available

Mass Spectrum Available Available[2] - Available
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Key Chemical Transformations
The Orton Rearrangement
A characteristic reaction of N-haloanilides is the Orton rearrangement, which occurs under

acidic conditions. In this intermolecular rearrangement, the halogen on the nitrogen atom

migrates to the aromatic ring, typically yielding a mixture of ortho- and para-substituted

products.
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N-Chloroacetanilide Protonated
N-Chloroacetanilide

+ H⁺ Intermediate Complex
[Acetanilide + Cl₂]

+ Cl⁻
- Acetanilide

o-Chloroacetanilide+ Acetanilide
- H⁺

p-Chloroacetanilide

+ Acetanilide
- H⁺
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Reaction Preparation

Chlorination Reaction

Product Isolation

Acetanilide, NaOH, Water

500ml Reaction Flask

Add and Dissolve

Dichlorine Monoxide

Stir at 15-30°C
for 5 hours

Filter Precipitate

Dry Solid

N-Chloroacetanilide
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Phase I Metabolism

Phase II Metabolism

N-Chloroacetanilide

Hydroxylated
Intermediates

Hydroxylation
(CYP450)

Acetanilide

Reductive Dechlorination

Glucuronide or
Sulfate Conjugates

Conjugation

Conjugation
Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of N-Chloroacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580650#physicochemical-properties-of-n-
chloroacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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